Cas no 2244-84-0 (1,3-dioxane, 4-heptyl-)

• Product Name: 1,3-dioxane, 4-heptyl-
• CAS No: 2244-84-0
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 1410272
• PubChem ID: 71358126
• Update Time: 2025-04-20

1,3-dioxane, 4-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxane, 4-heptyl-
• 4-Heptyl-1,3-dioxane
• LogP
• DTXSID70782149
• 2244-84-0

• Inchi： 1S/C11H22O2/c1-2-3-4-5-6-7-11-8-9-12-10-13-11/h11H,2-10H2,1H3
• InChI Key： QYZZNUVMZQGMHU-UHFFFAOYSA-N
• SMILES： O1COCCC1CCCCCCC

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46